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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B15555728 Get Quote

Essential safety and logistical information for the proper handling and disposal of

Methoxyfenozide-d9, ensuring the protection of laboratory personnel and the integrity of

research.

This guide provides crucial procedural guidance for researchers, scientists, and drug

development professionals working with Methoxyfenozide-d9. Adherence to these protocols is

vital for maintaining a safe laboratory environment. Methoxyfenozide-d9, a deuterated analog

of the insecticide Methoxyfenozide, requires careful handling due to its potential hazards, which

include causing mild skin and serious eye irritation.[1]

Key Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of Methoxyfenozide-
d9 is fundamental to its safe handling.
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Property Value

Molecular Formula C22H21D9N2O3[2]

Molecular Weight 368.47 g/mol [3][4][5]

Appearance White powder[5][6]

Melting Point 204-205°C[6]

Vapor Pressure <4.0 x 10-8 torr (at 25°C)[6]

Water Solubility 3.3 mg/L[6]

Acute Oral Toxicity (LD50) >5,000 mg/kg (rat)[6][7]

Acute Dermal Toxicity (LD50) >2,000 mg/kg (rat)[6][7]

Acute Inhalation Toxicity (LC50) >4.3 mg/L (rat)[6]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure and ensure personal safety.

Required PPE:
Hand Protection: Wear compatible chemical-resistant gauntlet gloves that extend up the

forearm.[8][9] Do not use leather, paper, or fabric gloves.[9]

Eye Protection: Use tightly fitting safety goggles with side-shields or a full-face shield.[3][9]

[10]

Skin and Body Protection: A lab coat or a chemical-resistant apron is required.[8][11] For

tasks with a higher risk of exposure, a full chemical-resistant suit covering the entire body is

recommended.[2][10][12]

Respiratory Protection: In case of inadequate ventilation or when handling the powder

outside of a contained system, a NIOSH-approved respirator is necessary.[1][8]

Safe Handling and Disposal Workflow
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The following diagram outlines the procedural workflow for the safe handling of

Methoxyfenozide-d9, from initial preparation to final disposal.
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Spill & Emergency
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Caption: Workflow for Safe Handling of Methoxyfenozide-d9.

Detailed Experimental Protocols
Pre-Handling Preparations:

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[3][13]

Eyewash and Safety Shower: Confirm that an eyewash station and safety shower are readily

accessible.[8]

PPE Inspection: Before use, inspect all PPE for any signs of damage or degradation.[3]

Handling Procedure:
Avoid Dust Formation: Handle the solid material carefully to avoid the formation of dust and

aerosols.[3]

Grounding: When transferring the powder, use non-sparking tools and ensure equipment is

properly grounded to prevent electrostatic discharge.[3]

Personal Hygiene: Wash hands thoroughly after handling the substance.[8] Do not eat, drink,

or smoke in the handling area.[1][13]

First Aid Measures:
Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open.[7] Remove contact lenses if present and easy to do.[7] Seek immediate

medical attention.[13]

Skin Contact: Take off all contaminated clothing immediately.[7][13] Wash the affected skin

area with soap and plenty of water for at least 15 minutes.[8]

Inhalation: Move the individual to fresh air at once.[8][14] If breathing has stopped or is

difficult, provide artificial respiration or oxygen.[8][14] Get immediate medical attention.[8]
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Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person.[8] Seek immediate medical attention.[8]

Storage:
Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Keep away from food, feed, and drinking water.[7]

The recommended storage temperature is between 32°F and 104°F.[7]

Disposal Plan:
Waste Collection: Collect all waste material, including empty containers and contaminated

absorbents, in suitable and clearly labeled closed containers.[3]

Disposal Method: Dispose of the chemical waste at a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[3] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal.[3] Do not discharge into sewer systems.[3]

All disposal activities must be in accordance with local, state, and federal regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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